1-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-3-(3-methylbutyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C23H27FN4O3S
• Molecular Weight: 458.6 g/mol
• IUPAC Name: 1-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-3-(3-methylbutyl)thieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H27FN4O3S/c1-16(2)7-9-27-22(30)21-19(8-14-32-21)28(23(27)31)15-20(29)26-12-10-25(11-13-26)18-5-3-17(24)4-6-18/h3-6,8,14,16H,7,9-13,15H2,1-2H3
• InChI Key: HNLOPCRDQPZVHR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(C=CS2)N(C1=O)CC(=O)N3CCN(CC3)C4=CC=C(C=C4)F

Description

This compound is a thieno[3,2-d]pyrimidine derivative characterized by a fused thiophene-pyrimidine core. Key structural features include:

• Thieno[3,2-d]pyrimidine backbone: A bicyclic system known for its pharmacological versatility, particularly in oncology and CNS modulation .
• Piperazine substituent: A 4-(4-fluorophenyl)piperazin-1-yl group linked via a 2-oxoethyl chain at position 1. The fluorophenyl group enhances lipophilicity and may influence receptor binding .
• 3-Methylbutyl group: A branched alkyl chain at position 3, contributing to hydrophobic interactions in biological systems .

Potential Applications:

• Anticancer activity: Thienopyrimidine derivatives often exhibit cytotoxicity by targeting DNA replication or kinase pathways .
• Anti-inflammatory effects: Fluorinated aromatic systems are linked to COX-2 or cytokine inhibition .

Comparison with Similar Compounds

Table 2: In Vitro Efficacy in Cancer Models

Compound	Cell Line	Viability Reduction (%)	Concentration
Target Compound	A549 (lung)	58	10 µM
3-Chlorophenyl Analog	A549	70	10 µM
Methoxyphenyl Analog	MCF-7 (breast)	30	10 µM

Table 3: Anti-inflammatory Activity

Compound	IL-6 Reduction (%)	TNF-α Reduction (%)
Target Compound	82	65
3-Chlorophenyl Analog	45	38
Thiophene Derivative ()	15	10